Cas no 64562-95-4 (Alanine,N-[(phenylmethoxy)carbonyl]-, methyl ester)

Alanine,N-[(phenylmethoxy)carbonyl]-, methyl ester structure
64562-95-4 structure
Product Name:Alanine,N-[(phenylmethoxy)carbonyl]-, methyl ester
CAS No:64562-95-4
MF:C12H15NO4
MW:237.251803636551
CID:523636
PubChem ID:295486
Update Time:2025-04-19

Alanine,N-[(phenylmethoxy)carbonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Alanine,N-[(phenylmethoxy)carbonyl]-, methyl ester
    • methyl 2-(phenylmethoxycarbonylamino)propanoate
    • benzyloxycarbonyl-D-alanine methyl ester
    • Cbz-D-Ala-OMe
    • METHYL 2-{[(BENZYLOXY)CARBONYL]AMINO}PROPANOATE
    • MFCD00270464
    • SCHEMBL5412160
    • DTXSID20304219
    • NSC-164663
    • 68223-02-9
    • 64562-95-4
    • (S)-methyl 2-(benzyloxycarbonylamino)propanoate
    • SY066579
    • methyl N-[(benzyloxy)carbonyl]alaninate
    • CARBOBENZYLOXY-DL-ALANINE METHYL ESTER
    • NSC164663
    • AKOS008937826
    • Inchi: 1S/C12H15NO4/c1-9(11(14)16-2)13-12(15)17-8-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3,(H,13,15)
    • InChI Key: OMDVFTVXPVXANK-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(=O)OC)C)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 237.10000
  • Monoisotopic Mass: 237.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • Density: 1.16
  • Boiling Point: 369.7°C at 760 mmHg
  • Flash Point: 177.4°C
  • Refractive Index: 1.512
  • PSA: 64.63000
  • LogP: 1.86520

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